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Compound of Interest

Compound Name: 4-Ethyl-2-nitrophenol

Cat. No.: B1294207 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Ethyl-2-nitrophenol

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Ethyl-2-nitrophenol, tailored for researchers, scientists, and professionals in

drug development. The document presents quantitative data in a structured format, details

relevant experimental methodologies, and includes visualizations of key processes.

Core Physicochemical Properties
4-Ethyl-2-nitrophenol is an organic compound belonging to the nitrophenol class,

characterized by a phenolic structure with nitro and ethyl groups attached to the aromatic ring.

[1] It typically appears as a yellow to orange crystalline solid.[1][2] The presence of the nitro

group lends acidic properties to the molecule.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 4-Ethyl-2-nitrophenol.
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Property Value Reference

CAS Number 56520-98-0 [1][2][3]

Molecular Formula C₈H₉NO₃ [1][2][3]

Molecular Weight 167.16 g/mol [1][3][4]

Melting Point 58-61 °C [2]

Boiling Point 267 °C at 760 mmHg [3]

Density 1.261 g/cm³ [3]

Flash Point 116.8 °C [3]

Vapor Pressure 0.00509 mmHg at 25°C [3]

Refractive Index 1.582 [3]

LogP 2.59 [5]

pKa
~7.15 (estimated based on 4-

nitrophenol)
[6]

Appearance Yellow to orange solid [1]

Solubility

Limited solubility in water;

Soluble in organic solvents

such as methanol, ethanol,

and dichloromethane.

[1][2]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

General Synthesis of Substituted Nitrophenols
Substituted nitrophenols like 4-Ethyl-2-nitrophenol are often synthesized through the nitration

of a corresponding phenol. A general workflow involves reaction, work-up, and purification

steps.[7]
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General Synthesis Workflow for Substituted Nitrophenols

Reactant
(e.g., 4-Ethylphenol)

Reaction

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Work-up
(Quenching, Extraction)

Reaction Mixture Purification
(Crystallization/Chromatography)

Crude Product Product
(4-Ethyl-2-nitrophenol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of substituted nitrophenols.

Methodology:

Reaction Setup: The starting phenol derivative is dissolved in a suitable solvent (e.g.,

concentrated sulfuric acid).

Nitration: The solution is cooled, and a nitrating agent (e.g., a mixture of nitric acid and

sulfuric acid) is added dropwise while maintaining a low temperature to control the reaction.

Work-up: After the reaction is complete, the mixture is poured onto ice to quench the

reaction, leading to the precipitation of the crude product. The crude product is then collected

by filtration.

Extraction: The crude product may be dissolved in an organic solvent and washed with water

and brine to remove impurities.

Purification: The final product is purified by recrystallization from a suitable solvent or by

column chromatography to yield the pure substituted nitrophenol.

Determination of Solubility
The solubility of an organic compound is determined by testing its ability to dissolve in various

solvents.
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Solubility Determination Workflow
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Caption: Workflow for determining the solubility of an organic compound.

Methodology:

Water Solubility: Add approximately 25 mg of the compound to 0.75 mL of water in a test

tube.[8] Shake vigorously. If the compound dissolves, it is water-soluble.

Aqueous Base Solubility: If the compound is insoluble in water, add 25 mg of the compound

to 0.75 mL of 5% NaOH solution.[8] Shake vigorously. Solubility indicates an acidic

compound, such as a phenol.

Aqueous Acid Solubility: If the compound is insoluble in water and aqueous base, test its

solubility in 5% HCl.[8] Add 25 mg of the compound to 0.75 mL of 5% HCl solution and

shake. Solubility indicates a basic compound.
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Organic Solvent Solubility: Test the solubility in various organic solvents (e.g., ethanol,

dichloromethane) by adding a small amount of the compound to the solvent and observing

for dissolution.

For 4-Ethyl-2-nitrophenol, it is expected to be insoluble in water but soluble in 5% NaOH due

to its acidic phenolic hydroxyl group.[1][2]

Spectrophotometric Determination of pKa
The pKa of a nitrophenol can be determined spectrophotometrically by measuring the

absorbance of its solutions at different pH values. The ionized and non-ionized forms of the

compound exhibit different absorption spectra.

pKa Determination Workflow

Prepare Buffer Solutions
of Varying pH

Add 4-Ethyl-2-nitrophenol
to each buffer

Measure Absorbance at λmax
(e.g., 410 nm)

Plot Absorbance vs. pH

Fit Data to Henderson-Hasselbalch
Derived Equation

Determine pKa from the fit
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Caption: Workflow for the spectrophotometric determination of pKa.

Methodology:

Preparation of Solutions: Prepare a series of buffer solutions with a range of known pH

values.[9][10] Prepare a stock solution of 4-Ethyl-2-nitrophenol in a suitable solvent (e.g.,

ethanol).

Sample Preparation: For each pH value, mix a small aliquot of the 4-Ethyl-2-nitrophenol
stock solution with the buffer solution in a cuvette.[9]

Spectrophotometric Measurement: Blank the spectrophotometer with the corresponding

buffer solution. Measure the absorbance of each sample at the wavelength of maximum

absorbance (λmax) for the phenolate ion (typically around 410 nm for nitrophenols).[9]

Data Analysis: Plot the measured absorbance versus the pH of the solutions.[9] The resulting

data should form a sigmoidal curve.

pKa Calculation: The pKa is the pH at which the concentrations of the acidic and basic forms

of the compound are equal. This corresponds to the inflection point of the sigmoidal curve.

The data can be fitted to a suitable equation derived from the Henderson-Hasselbalch

equation to determine the precise pKa value.[9]

Biological and Chemical Reactivity
4-Ethyl-2-nitrophenol serves as a valuable intermediate in the synthesis of pharmaceuticals,

particularly antifungal and antibacterial agents.[2] Its functional groups—hydroxyl, nitro, and

ethyl—allow for diverse chemical modifications. The nitro group can be reduced to an amine,

and the hydroxyl group can be converted into ethers or esters, expanding its synthetic utility.[2]

Safety and Handling
4-Ethyl-2-nitrophenol should be handled with care. It may cause skin and eye irritation.[2]

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn.[2] The compound should be stored in a tightly sealed container in a cool, dry place.[2]
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Due to the presence of the nitro group, there may be an explosion hazard under certain

conditions, so appropriate precautions should be taken.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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